1,3-dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione

• IUPAC Name: 1,3-dimethyl-7H-pyrazolo[3,4-d]pyrimidine-4,6-dione
• InChI: InChI=1S/C7H8N4O2/c1-3-4-5(11(2)10-3)8-7(13)9-6(4)12/h1-2H3,(H2,8,9,12,13)
• InChI Key: KRFICIQQGGJWCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(=O)NC(=O)N2)C
• Molecular Formula: C7H8N4O2
• DSSTOX Substance ID: DTXSID10609245
• Molecular Weight: 180.16 g/mol
• CAS No.: 1072895-79-4

Description

1,3-Dimethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-d]pyrimidine-4,6-dione is a chemical compound with the CAS Number: 1072895-79-4. Its linear formula is C7H8N4O2. The compound has a molecular weight of 180.17. The IUPAC name for this compound is 1,3-dimethyl-1H-pyrazolo[3,4-d]pyrimidine-4,6(5H,7H)-dione.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H8N4O2/c1-3-4-5(11(2)10-3)8-7(13)9-6(4)12/h1-2H3,(H2,8,9,12,13). This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound has a melting point of over 300 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• New Synthetic Routes : Yoneda and Sakuma (1973) presented new convenient syntheses of related oxadiazolo pyrimidine diones from 1,3-dimethyl-6-hydroxylaminouracil, showcasing methods for creating derivatives through nitrosative and nitrative cyclizations. These derivatives were further transformed, illustrating the chemical versatility of pyrimidine diones in synthetic chemistry Yoneda & Sakuma, 1973.

• Regioselective Syntheses : Research by Majumdar and Das (1997) on regioselective synthesis of pyrano and furo pyrimidine diones from 1,3-dimethyl-5-(prop-2-ynyloxy)uracils underlines the compound's utility in generating diverse heterocyclic structures, offering a broad array of potential applications in medicinal chemistry and organic synthesis Majumdar & Das, 1997.

• Electrochemical Studies : Dryhurst (1976) explored the electrochemical oxidation of oxipurinol (a related compound), at the pyrolytic graphite electrode, providing insights into the electrochemical properties and potential applications of pyrazolo pyrimidine diones in analytical chemistry Dryhurst, 1976.

Potential Biological Activities

• Antimicrobial Activity : Zaki, Sayed, and Elroby (2016) discussed the efficient synthesis and biological activity of isoxazoline and pyrazolo pyrimidine derivatives, noting their antimicrobial potential. This study highlights the compound's relevance in the development of new antimicrobial agents, showcasing its utility in pharmaceutical research Zaki et al., 2016.

• Antiviral Activity : El-Sayed, Ramiz, and Abdel-Rahman (2009) synthesized N4-β-D-glycoside pyrazolo pyrimidine derivatives and evaluated their anti-Hepatitis B virus activity. The findings suggest that these derivatives possess moderate to high antiviral activity, indicating the compound's potential in antiviral drug development El-Sayed et al., 2009.

Safety and Hazards

For safety information and potential hazards, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.